3-[(But-2-en-1-yl)oxy]benzaldehyde

• CAS No.: 61493-66-1
• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• IUPAC Name: 3-but-2-enoxybenzaldehyde
• InChI: InChI=1S/C11H12O2/c1-2-3-7-13-11-6-4-5-10(8-11)9-12/h2-6,8-9H,7H2,1H3
• InChI Key: QRDVXBUAVNLNSJ-UHFFFAOYSA-N
• Canonical SMILES: CC=CCOC1=CC=CC(=C1)C=O

Description

3-[(But-2-en-1-yl)oxy]benzaldehyde is a synthetic benzaldehyde derivative featuring an unsaturated but-2-en-1-yl (crotyl) ether chain at the meta-position of the benzaldehyde core. This structure classifies it as a valuable intermediate in organic synthesis. Benzaldehyde derivatives are widely utilized in the preparation of more complex molecules, such as through Knoevenagel condensation reactions to form alpha,beta-unsaturated carbonyl derivatives, which are key scaffolds in medicinal chemistry . Furthermore, the crotyl ether moiety can serve as a synthetic handle for further chemical transformations. Researchers are increasingly interested in benzaldehyde derivatives for their potential biological activities. While specific studies on this compound are not available, structurally similar compounds have demonstrated significant antiaflatoxigenic and antifungal properties. For instance, certain benzaldehyde derivatives have been shown to inhibit aflatoxin B1 production in Aspergillus flavus by downregulating key regulatory genes like aflR, veA, and laeA, without exhibiting significant cytotoxicity to normal cell lines . This suggests potential applications for 3-[(But-2-en-1-yl)oxy]benzaldehyde in developing strategies to control mycotoxin contamination in food and feed. Its properties may also be explored in other research areas, including fragrance synthesis, given that related prenyloxy-benzaldehydes are known for their aromatic properties, and in the development of novel antimicrobial agents . This product is intended for research purposes only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(But-2-en-1-yl)oxy]benzaldehyde typically involves the alkylation of benzaldehyde derivatives. One common method is the reaction of 3,4-dihydroxybenzaldehyde with but-2-en-1-yl bromide in the presence of a base such as sodium hydride in a solvent like dimethylformamide at room temperature . This reaction results in the formation of the desired product through the substitution of the hydroxyl groups with but-2-en-1-yloxy groups.

Industrial Production Methods

Industrial production methods for 3-[(But-2-en-1-yl)oxy]benzaldehyde are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized for efficiency and yield, often involving continuous flow reactors and automated systems to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

3-[(But-2-en-1-yl)oxy]benzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids using oxidizing agents such as potassium permanganate (KMnO4) under acidic conditions.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents like sodium borohydride (NaBH4).

Substitution: The but-2-en-1-yloxy group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic conditions.

Reduction: Sodium borohydride (NaBH4) in methanol or ethanol.

Substitution: Various nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of substituted benzaldehyde derivatives.

Scientific Research Applications

3-[(But-2-en-1-yl)oxy]benzaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe in activity-based protein profiling assays.

Medicine: Explored for its potential therapeutic properties, including its ability to inhibit certain enzymes.

Industry: Utilized in the production of fragrances and flavoring agents due to its aromatic properties.

Mechanism of Action

The mechanism of action of 3-[(But-2-en-1-yl)oxy]benzaldehyde involves its interaction with molecular targets such as enzymes. The aldehyde group can form covalent bonds with nucleophilic residues in the active sites of enzymes, leading to inhibition or modification of enzyme activity. This interaction can affect various biochemical pathways, making it a valuable tool in biochemical research .

Comparison with Similar Compounds

Substituent Position and Electronic Effects

• 3- vs. 4-Substitution: Compounds like 3-Ethoxy-4-((3-methylbut-2-en-1-yl)oxy)benzaldehyde feature substitution at both the 3- and 4-positions of the benzaldehyde ring.
• Oxygen-Containing Groups : Methoxy and ethoxy substituents (e.g., in CAS 39953-41-8) increase electron-donating effects, stabilizing the aromatic ring and modulating aldehyde reactivity. In contrast, the but-2-en-1-yloxy group introduces mild electron-withdrawing character due to conjugation with the α,β-unsaturated system .